N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[2-oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H16F3N3O3/c1-2-12(22)21-5-3-9(4-6-21)13(23)20-11-7-10(15(16,17)18)8-19-14(11)24/h2,7-9H,1,3-6H2,(H,19,24)(H,20,23)
• InChI Key: NIVSKLNWWIEXLO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2=CC(=CNC2=O)C(F)(F)F
• Molecular Formula: C15H16F3N3O3
• Molecular Weight: 343.30 g/mol

Description

The compound “N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. The trifluoromethyl group attached to the pyridine ring is a common motif in pharmaceuticals and agrochemicals due to its ability to modify the chemical behavior of the molecule. The compound also contains a piperidine ring, which is a common structural element in many pharmaceuticals, and an amide group, which is a key functional group in proteins.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Key features to consider would include the planarity of the aromatic rings, the hybridization of the carbon and nitrogen atoms, and the polarity introduced by the trifluoromethyl and amide groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyridine ring might undergo electrophilic substitution reactions, while the trifluoromethyl group could potentially be transformed via nucleophilic substitution. The amide group might participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the electronegative fluorine atoms in the trifluoromethyl group could increase its solubility in polar solvents. The aromatic rings might contribute to its UV/Vis absorption spectrum.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.